Cas no 2296735-78-7 (4-bromo-N-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxamide)

• Product Name: 4-bromo-N-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxamide
• CAS No: 2296735-78-7
• MF: C₉H₈BrN₃OS
• MW: 286.148319244385
• CID: 5326238
• PubChem ID: 131702505
• Update Time: 2025-09-22

4-bromo-N-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(1-methyl-1H-pyrazol-4-yl)-2-thiophenecarboxamide
• AKOS039347947
• 2169633-18-3
• 4-bromo-N-(1-methyl-1H-pyrazol-4-yl)thiophene-2-carboxamide
• 4-bromo-N-(1-methylpyrazol-4-yl)thiophene-2-carboxamide
• 2296735-78-7
• F6616-7259

• Inchi： 1S/C9H8BrN3OS/c1-13-4-7(3-11-13)12-9(14)8-2-6(10)5-15-8/h2-5H,1H3,(H,12,14)
• InChI Key： IUXHXCNQMBGTCR-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(NC1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 284.95715g/mol
• Monoisotopic Mass: 284.95715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.74±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 335.5±32.0 °C(Predicted)
• pka: 12.72±0.70(Predicted)